Assembly of four modules onto a tetraazide platform by consecutive 1,2,3-triazole formations†
Chemical Communications Pub Date: 2020-12-14 DOI: 10.1039/D0CC07789E
Abstract
Efficient consecutive 1,2,3-triazole formations using multiazide platforms are disclosed. On the basis of unique clickability of the 1-adamantyl azido group, a four-step synthesis of tetrakis(triazole)s was achieved from a tetraazide platform molecule. This method was applied to a convergent synthesis of tetrafunctionalized probes in a modular synthetic manner.
Recommended Literature
- [1] Controllable synthesis of titanium nitride nanotubes by coaxial electrospinning and their application as a durable support for oxygen reduction reaction electrocatalysts†
- [2] Front cover
- [3] Nanostructure studies of strongly correlated materials
- [4] Front cover
- [5] Enhancing drug delivery with supramolecular amphiphilic macrocycle nanoparticles: selective targeting of CDK4/6 inhibitor palbociclib to melanoma†
- [6] Two-dimensional covalent triazine framework as an ultrathin-film nanoporous membrane for desalination†
- [7] Titanium complexes with unsymmetrically substituted imidazolin-2-iminato ligands†
- [8] Rational engineering of a switching material for an Ovonic threshold switching (OTS) device with mitigated electroforming†
- [9] Correction: Significant differences of monooxotungsten(iv) and dioxotungsten(vi) benzenedithiolates containing two intramolecular NH⋯S hydrogen bonds from molybdenum analogues
- [10] Contents pages
